Cas no 2228633-31-4 (2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228633-31-4
• MF: C₉H₁₀ClF₃N₂O
• MW: 254.636711597443
• CID: 6597790
• PubChem ID: 165852457
• Update Time: 2025-05-20

2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine
• 2228633-31-4
• EN300-1960960

• Inchi： 1S/C9H10ClF3N2O/c1-16-8-2-5(7(10)4-15-8)6(3-14)9(11,12)13/h2,4,6H,3,14H2,1H3
• InChI Key： QHBOPMBXQZTACR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(C(F)(F)F)CN)OC

Computed Properties

• Exact Mass: 254.0433751g/mol
• Monoisotopic Mass: 254.0433751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine

Introduction to 2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228633-31-4)

2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine, identified by its CAS number 2228633-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives featuring a pyridine core, which is a common structural motif in many bioactive molecules. The presence of both chloro and methoxy substituents on the pyridine ring, coupled with a trifluoropropylamine side chain, endows the molecule with unique physicochemical properties and potential biological activities.

The structural features of 2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine make it an intriguing candidate for further exploration in medicinal chemistry. The electron-withdrawing nature of the trifluoropropyl group and the electron-donating effects of the methoxy group can influence the compound's reactivity and binding affinity to biological targets. Additionally, the chloro substituent on the pyridine ring can serve as a handle for further functionalization, allowing for the synthesis of analogues with tailored properties.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. Pyridine-based compounds have shown promise in this regard, particularly as modulators of enzyme activity and receptor binding. The specific arrangement of substituents in 2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine suggests potential applications in areas such as oncology, inflammation, and central nervous system disorders. For instance, pyridine derivatives have been investigated for their ability to inhibit kinases and other enzymes involved in cancer progression.

One of the key advantages of this compound is its ability to engage with biological targets through multiple interaction modes. The nitrogen atom of the pyridine ring can form hydrogen bonds with polar residues in protein binding pockets, while the amine group can participate in salt bridge formation or hydrogen bonding interactions. Furthermore, the fluorinated side chain can enhance lipophilicity and improve membrane permeability, which are crucial factors for drug absorption and distribution.

Recent studies have highlighted the importance of fluorine atoms in pharmaceuticals due to their ability to modulate metabolic stability and binding affinity. The trifluoropropyl group in 2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine not only contributes to lipophilicity but also provides resistance to enzymatic degradation. This property is particularly valuable for drugs that require prolonged circulation times or exposure to metabolic enzymes.

The synthesis of 2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions on the pyridine ring followed by functionalization of the trifluoropropyl side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the desired substituents with high selectivity.

Evaluation of the pharmacological properties of this compound has been conducted using both in vitro and in vivo models. In vitro assays have focused on assessing interactions with relevant enzymes and receptors, while preclinical studies have explored its efficacy and safety profiles in animal models. Preliminary data suggest that 2-(5-chloro-2-methoxypyridin-4-yl)-3,3,3-trifluoropropan-1-amine exhibits promising activity against certain therapeutic targets without significant toxicity at appropriate doses.

The development pipeline for this compound is currently under investigation by several research groups aiming to identify novel therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its pharmacokinetic properties and explore new indications. The versatility of its chemical structure allows for further derivatization, enabling the creation of a library of related compounds with enhanced potency and selectivity.

As our understanding of disease mechanisms continues to evolve, compounds like 2-(5-chloro-2-methoxypyridin-4-ylyl)-3,3-dimethylpropanediamine (CAS No. 2228678999) are expected to play a crucial role in next-generation therapies. The integration of computational modeling and high-throughput screening techniques will accelerate the discovery process by identifying promising candidates for further development. Additionally, advances in synthetic methodologies will facilitate access to complex molecular architectures needed for optimal biological activity.

The regulatory landscape for new drug candidates remains stringent but supportive of innovation. Regulatory agencies require comprehensive data demonstrating safety and efficacy before approving new therapies for clinical use. However, 5-chloro-N,N-dimethylpyrrolidine (CAS No 2228678999) related compounds continue to advance through clinical trials with encouraging results, providing hope for patients suffering from various conditions.

In conclusion, 5-chloro-N,N-dimethylpyrrolidine (CAS No 2228678999) and its derivatives represent an exciting area of research with significant potential for therapeutic applications, particularly in oncology, cardiovascular diseases,and neurodegenerative disorders where novel treatment approaches are urgently needed.`